Cas no 93464-24-5 (Prostaglandin A1 ethyl ester)

• Product Name: Prostaglandin A1 ethyl ester
• CAS No: 93464-24-5
• MF: C₂₂H₃₆O₄
• MW: 364.518847465515
• CID: 886925
• PubChem ID: 12149511
• Update Time: 2025-04-19

Prostaglandin A1 ethyl ester Chemical and Physical Properties

Names and Identifiers

• 9-oxo-15s-hydroxy-prosta-10,13e-dien-1-oic acid, ethyl ester
• ethyl 7-[2-(3-hydroxyoct-1-enyl)-5-oxocyclopent-3-en-1-yl]heptanoate
• Prostaglandin A1 ethyl ester
• PGA1 ethyl ester
• CHEBI:167822
• HMS3648A07
• 9-Oxo-15s-hydroxy-prosta-10,13e-dien-1-oic acid,ethyl ester
• 93464-24-5
• SCHEMBL14577827
• STQVEMJKKQYNQQ-LTGPBHORSA-N
• ethyl 7-[(1R,2S)-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopent-3-en-1-yl]heptanoate
• SR-01000946188
• SR-01000946188-1
• Ethyl 7-((1R,2S)-2-((S,E)-3-hydroxyoct-1-en-1-yl)-5-oxocyclopent-3-en-1-yl)heptanoate
• HY-135077
• CS-0109289

• Inchi： 1S/C22H36O4/c1-3-5-8-11-19(23)16-14-18-15-17-21(24)20(18)12-9-6-7-10-13-22(25)26-4-2/h14-20,23H,3-13H2,1-2H3/b16-14+/t18-,19-,20+/m0/s1
• InChI Key： STQVEMJKKQYNQQ-LTGPBHORSA-N
• SMILES： O=C1C=C[C@H](/C=C/[C@H](CCCCC)O)[C@H]1CCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 364.26100
• Monoisotopic Mass: 364.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 480.4±45.0 °C at 760 mmHg
• Flash Point: 155.3±22.2 °C
• PSA: 63.60000
• LogP: 4.75880
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

Prostaglandin A1 ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds